1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol

• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 1-[2-imino-3-(2-piperidin-1-ylethyl)benzimidazol-1-yl]-3-(2-methylphenoxy)propan-2-ol
• InChI: InChI=1S/C24H32N4O2/c1-19-9-3-6-12-23(19)30-18-20(29)17-28-22-11-5-4-10-21(22)27(24(28)25)16-15-26-13-7-2-8-14-26/h3-6,9-12,20,25,29H,2,7-8,13-18H2,1H3
• InChI Key: JSWWJFBOMZWQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C3=CC=CC=C3N(C2=N)CCN4CCCCC4)O

Description

1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol is a complex organic compound that features a benzimidazole core, a piperidine moiety, and a phenoxypropanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol typically involves multiple steps. One common approach is to start with the benzimidazole intermediate, which is then reacted with a tosylated oxazole intermediate in the presence of sodium carbonate. This is followed by the reaction of the obtained intermediate with 1-chloro-2-ethoxyethane to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimizing reaction conditions for yield and purity, would apply.

Chemical Reactions Analysis

Types of Reactions

1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol can undergo various types of chemical reactions, including:

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The specific conditions, such as temperature and solvent, would depend on the desired reaction.

Major Products

The major products formed from these reactions would depend on the specific reaction pathway. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol has several scientific research applications:

Chemistry: It is used as a reactant in the synthesis of various analogs and derivatives.

Medicine: It is being investigated for its potential as an anticancer agent, inhibitor of botulinum neurotoxin, and other therapeutic uses.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol involves its interaction with specific molecular targets and pathways. The compound undergoes a series of protonations and deprotonations, leading to its final active form. The exact molecular targets and pathways would depend on the specific application, such as its role as an anticancer agent or neurotoxin inhibitor .

Comparison with Similar Compounds

Similar Compounds

Piperidine Derivatives: These compounds share the piperidine moiety and have similar synthetic routes and applications.

Benzimidazole Derivatives: These compounds share the benzimidazole core and are used in various medicinal and industrial applications.

Uniqueness

1-{2-imino-3-[2-(piperidin-1-yl)ethyl]-2,3-dihydro-1H-benzimidazol-1-yl}-3-(2-methylphenoxy)propan-2-ol is unique due to its combination of functional groups, which confer specific chemical and biological properties. This makes it a versatile compound for research and development in multiple fields.